Cas no 1225476-54-9 (2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid)

• Product Name: 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid
• CAS No: 1225476-54-9
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5795763
• PubChem ID: 79018873
• Update Time: 2025-10-20

2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid
• EN300-1829025
• AKOS017554551
• 1225476-54-9
• 2-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]acetic acid

• Inchi： 1S/C11H16N2O2S/c1-8-9(7-10(14)15)16-11(12-8)13-5-3-2-4-6-13/h2-7H2,1H3,(H,14,15)
• InChI Key： MZBGMEHSSZCNKF-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=C(C)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid

Comprehensive Overview of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid (CAS No. 1225476-54-9)

The compound 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid (CAS No. 1225476-54-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring coupled with a piperidine moiety and an acetic acid side chain, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid has surged due to their role in designing next-generation therapeutics. The thiazole ring, a common pharmacophore, is known for its bioactivity in antimicrobial, anti-inflammatory, and anticancer agents. Meanwhile, the piperidine group enhances bioavailability and target specificity, making this compound a promising candidate for further study.

One of the most frequently searched questions in the field is: "What are the synthetic routes for 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and efficiency. These methods align with the growing trend of green chemistry, which emphasizes sustainable and environmentally friendly processes.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical for its application in drug formulation. Researchers often investigate its structure-activity relationship (SAR) to optimize efficacy and reduce off-target effects. With the rise of computational chemistry and AI-driven drug design, 1225476-54-9 has been a subject of molecular docking studies to predict its interactions with biological targets.

Another hot topic is the potential of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid in personalized medicine. Its modular structure allows for derivatization, enabling tailored solutions for specific patient populations. This aligns with the broader industry shift toward precision healthcare, where compounds with well-defined mechanisms are highly valued.

From a commercial perspective, the compound is available through specialized chemical suppliers and contract research organizations (CROs). Quality control measures, such as HPLC purity testing and NMR characterization, ensure its suitability for research and development. As the pharmaceutical industry continues to explore small-molecule therapeutics, CAS No. 1225476-54-9 remains a compound of significant interest.

In summary, 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetic acid represents a compelling area of study at the intersection of medicinal chemistry and drug discovery. Its structural features and potential applications make it a valuable tool for addressing unmet medical needs. As research progresses, this compound may pave the way for innovative therapies in areas such as neurology, oncology, and metabolic disorders.